3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2-methoxyphenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H23N3O3S2/c1-26-16-8-4-3-7-15(16)23-19(25)18-14(9-12-27-18)21-20(23)28-13-17(24)22-10-5-2-6-11-22/h3-4,7-8H,2,5-6,9-13H2,1H3
• InChI Key: XZYGBMUOPZMJAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCCCC4
• Molecular Formula: C20H23N3O3S2
• Molecular Weight: 417.5 g/mol

Description

3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H23N3O3S2 and its molecular weight is 417.54. The purity is usually 95%.
BenchChem offers high-quality 3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Heterocyclic Compounds: Novel heterocyclic compounds derived from related chemical structures have been synthesized for exploring their pharmacological potentials. These compounds have shown significant anti-inflammatory and analgesic activities, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).
• Antitumor Activity: Derivatives of thieno[3,2-d]pyrimidine, including structures similar to the query compound, have been evaluated for their antitumor activities. Certain compounds demonstrated potent anticancer activity on various human cancer cell lines, suggesting their utility in cancer therapy (Hafez & El-Gazzar, 2017).
• Antimicrobial Activities: Research into thiazoles and fused derivatives has shown that these compounds possess antimicrobial properties against bacterial and fungal isolates. This highlights their potential use in developing new antimicrobial agents (Wardkhan et al., 2008).

Chemical Properties and Synthesis

• Synthesis Techniques: Advanced synthesis techniques have been developed for creating complex heterocyclic compounds, including pyridine derivatives and thiazolopyrimidines. These methodologies contribute to the broader chemical synthesis field, enabling the production of compounds with varied biological activities (Bakhite et al., 2014).
• Characterization and Evaluation: The synthesis and characterization of compounds with related chemical structures have led to a deeper understanding of their pharmacological effects, including analgesic and antiparkinsonian activities. This research is crucial for the development of new drugs with specific therapeutic targets (Amr et al., 2008).